Cas no 110387-98-9 (Phenol, 2,6-dibromo-4-methyl-3-nitro-)
110387-98-9 structure
Product Name:Phenol, 2,6-dibromo-4-methyl-3-nitro-
CAS No:110387-98-9
MF:C7H5Br2NO3
MW:310.927500486374
CID:1194043
Update Time:2024-08-05
Phenol, 2,6-dibromo-4-methyl-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 2,6-dibromo-4-methyl-3-nitro-
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- Inchi: 1S/C7H5Br2NO3/c1-3-2-4(8)7(11)5(9)6(3)10(12)13/h2,11H,1H3
- InChI Key: CSSQPPRWVQTTOO-UHFFFAOYSA-N
- SMILES: C1(O)=C(Br)C=C(C)C([N+]([O-])=O)=C1Br
Computed Properties
- Exact Mass: 308.86355
Experimental Properties
- Density: 2.095±0.06 g/cm3(Predicted)
- Boiling Point: 273.2±40.0 °C(Predicted)
- PSA: 63.37
- pka: 6.00±0.33(Predicted)
Phenol, 2,6-dibromo-4-methyl-3-nitro- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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